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Performance of Vanadium Ferrocyanide as a LIB
Cathode

The table below summarizes the key performance data for Vanadium Ferrocyanide (VFCN), a Prussian blue

analog, based on recent experimental studies [1] [2].

Performance Metric Value for Vanadium Ferrocyanide (VFCN)

Average Redox Potential
(vs. Li/Li⁺)

~3.7 V [1] [2]

Reversible Capacity ~50 mAh g⁻¹ [1] [2]

Cycle Stability (Structural) High (Unchanged structure after 50 cycles, confirmed by ex-situ XRD)
[1] [2]

Cycle Stability
(Electrochemical)

Good (Reversible capacity maintained over 50 cycles, though with
changes in differential capacity plots) [1] [2]

Key Advantage High structural stability, low-cost precursors, simple synthesis [1] [2]
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Detailed Experimental Protocols

The performance data in the table above was generated using the following key experimental methodologies.

Synthesis Protocol: Solvothermal Method

The VFCN material was synthesized via a facile solvothermal method under ambient air conditions [1] [2].

Precursors: Vanadium trichloride (VCl₃) and potassium ferricyanide (K₃[Fe(CN)₆]) [1] [2].
Reaction: A redox reaction occurs between these precursors to form vanadium ferrocyanide [1] [2].

Electrochemical Testing Protocol

The electrochemical performance was evaluated using standard battery testing procedures [1] [2].

Cell Configuration: Laboratory-scale lithium-ion cells, using VFCN as the cathode and lithium metal
as the anode.

Electrolyte: A standard non-aqueous lithium-ion battery electrolyte (specific composition not detailed
in the provided abstracts).

Testing Methods:
Cycling Performance: The cells were charged and discharged for at least 50 cycles to

measure capacity and stability.
Differential Capacity Analysis: Used to study changes in the electrochemical properties upon

cycling, revealing a partial spin-state conversion of Fe ions.
Ex-situ X-ray Diffraction (XRD): Conducted on electrodes after cycling to confirm the stability

of the crystal structure.

The workflow below summarizes the experimental process from synthesis to performance verification.
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Start: Experimental Workflow
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Electrochemical Cell Fabrication
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Electrochemical Testing
(Galvanostatic Cycling)

Post-Cycling Analysis
(Ex-situ XRD, DCP)

Click to download full resolution via product page

Interpretation and Research Context

The data indicates that VFCN is a promising cathode material due to its high operating voltage and

exceptional structural stability. The ~3.7 V potential is competitive with other cathode materials, though its

reversible capacity of ~50 mAh g⁻¹ is moderate compared to advanced layered oxides [1] [2]. The key

advantage lies in its stability and the simplicity of its synthesis from low-cost precursors, making it a

candidate for large-scale production [1].

Suggestions for Further Research

The search results I obtained are focused on a single compound. To build a comprehensive comparison

guide, you may need to explore further:
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Broaden the Search: Look specifically for studies on other Prussian blue analogs (PBAs) used in

LIBs, such as manganese, iron, or cobalt ferrocyanides.
Consult Specialized Databases: Deepen the search on platforms like Scopus or Web of Science

using keywords like "Prussian blue analogue cathode lithium ion battery comparison".
Review Articles: Seek out recent review articles on "Prussian Blue Analogs for Battery Applications,"

which often contain comparative tables and analysis of multiple compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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